Cas no 2394391-92-3 (1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one)
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one
- 2394391-92-3
- EN300-26574085
- Z2738282894
-
- Inchi: 1S/C12H19NO/c1-3-12(14)13-8-9(2)10-6-4-5-7-11(10)13/h3,9-11H,1,4-8H2,2H3
- InChI Key: HKIIYKYAJWQXHF-UHFFFAOYSA-N
- SMILES: O=C(C=C)N1CC(C)C2CCCCC12
Computed Properties
- Exact Mass: 193.146664230g/mol
- Monoisotopic Mass: 193.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.3Ų
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26574085-0.05g |
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one |
2394391-92-3 | 90% | 0.05g |
$647.0 | 2023-09-14 | |
| Enamine | EN300-26574085-0.1g |
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one |
2394391-92-3 | 90% | 0.1g |
$678.0 | 2023-09-14 | |
| Enamine | EN300-26574085-0.25g |
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one |
2394391-92-3 | 90% | 0.25g |
$708.0 | 2023-09-14 | |
| Enamine | EN300-26574085-0.5g |
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one |
2394391-92-3 | 90% | 0.5g |
$739.0 | 2023-09-14 | |
| Enamine | EN300-26574085-1g |
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one |
2394391-92-3 | 90% | 1g |
$770.0 | 2023-09-14 | |
| Enamine | EN300-26574085-2.5g |
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one |
2394391-92-3 | 90% | 2.5g |
$1509.0 | 2023-09-14 | |
| Enamine | EN300-26574085-5g |
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one |
2394391-92-3 | 90% | 5g |
$2235.0 | 2023-09-14 | |
| Enamine | EN300-26574085-10g |
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one |
2394391-92-3 | 90% | 10g |
$3315.0 | 2023-09-14 |
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one
Introduction to 1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one (CAS No. 2394391-92-3)
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one (CAS No. 2394391-92-3) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique pharmacophoric features. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of a prop-2-enone moiety in its molecular structure further enhances its pharmacological relevance, making it a promising candidate for further investigation in drug discovery and development.
The chemical structure of 1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one consists of an octahydroindole core substituted with a propenone group at the 1-position. This configuration imparts a high degree of flexibility and reactivity to the molecule, which is crucial for its interaction with biological targets. The 3-methyl substituent at the octahydroindole ring adds an additional layer of structural complexity, potentially influencing both the electronic properties and steric environment of the molecule.
In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. These compounds have been implicated in various pharmacological mechanisms, including modulation of neurotransmitter systems, inhibition of inflammatory pathways, and interaction with nuclear receptors. The propenone group in 1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one is particularly noteworthy, as it has been shown to enhance binding affinity and metabolic stability in several drug candidates.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The indole scaffold is a privileged structure in medicinal chemistry, frequently found in approved drugs and clinical candidates. By leveraging the versatility of 1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one, researchers can explore novel analogs with tailored biological profiles. This flexibility makes it an attractive building block for designing molecules with enhanced efficacy and reduced side effects.
The pharmacological profile of CAS No. 2394391-92-3 has been preliminarily investigated in several preclinical studies. These studies suggest that the compound exhibits moderate affinity for certain neurotransmitter receptors, which could make it useful in treating neurological disorders. Additionally, its structural similarity to known anti-inflammatory agents indicates potential activity in modulating immune responses. However, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.
Recent advancements in computational chemistry have enabled more efficient screening and optimization of indole derivatives like 1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one. Molecular docking simulations and virtual screening have identified promising lead compounds that can be further refined through experimental validation. These computational approaches have significantly accelerated the drug discovery process, allowing researchers to prioritize the most promising candidates based on their predicted binding affinities and pharmacokinetic properties.
The synthesis of CAS No. 2394391-92-3 presents both challenges and opportunities for synthetic chemists. The complex indole core requires multi-step synthetic routes, often involving sophisticated cyclization reactions and functional group transformations. However, recent innovations in synthetic methodologies have made it possible to construct such molecules with greater efficiency and scalability. These advancements are crucial for translating laboratory discoveries into viable drug candidates.
In conclusion, 1-(3-methyl-octahydro-1H-indol-1-yI)propenone (CAS No. 2394391923) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for indole derivatives, compounds like this one are likely to play an increasingly important role in drug development efforts worldwide.
2394391-92-3 (1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)